Vincamine
Vincamine
16-epivincamine is an alkaloid. It has a role as a metabolite.
Epivincamine is a natural product found in Vinca minor and Tabernaemontana muricata with data available.
Epivincamine is a natural product found in Vinca minor and Tabernaemontana muricata with data available.
Brand Name:
Vulcanchem
CAS No.:
1617-90-9
VCID:
VC0546774
InChI:
InChI=1S/C21H26N2O3/c1-3-20-10-6-11-22-12-9-15-14-7-4-5-8-16(14)23(17(15)18(20)22)21(25,13-20)19(24)26-2/h4-5,7-8,18,25H,3,6,9-13H2,1-2H3/t18-,20+,21-/m1/s1
SMILES:
CCC12CCCN3C1C4=C(CC3)C5=CC=CC=C5N4C(C2)(C(=O)OC)O
Molecular Formula:
C21H26N2O3
Molecular Weight:
354.4 g/mol
Vincamine
CAS No.: 1617-90-9
Cat. No.: VC0546774
Molecular Formula: C21H26N2O3
Molecular Weight: 354.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | 16-epivincamine is an alkaloid. It has a role as a metabolite. Epivincamine is a natural product found in Vinca minor and Tabernaemontana muricata with data available. |
|---|---|
| CAS No. | 1617-90-9 |
| Molecular Formula | C21H26N2O3 |
| Molecular Weight | 354.4 g/mol |
| IUPAC Name | methyl (15S,17R,19S)-15-ethyl-17-hydroxy-1,11-diazapentacyclo[9.6.2.02,7.08,18.015,19]nonadeca-2,4,6,8(18)-tetraene-17-carboxylate |
| Standard InChI | InChI=1S/C21H26N2O3/c1-3-20-10-6-11-22-12-9-15-14-7-4-5-8-16(14)23(17(15)18(20)22)21(25,13-20)19(24)26-2/h4-5,7-8,18,25H,3,6,9-13H2,1-2H3/t18-,20+,21-/m1/s1 |
| Standard InChI Key | RXPRRQLKFXBCSJ-HLAWJBBLSA-N |
| Isomeric SMILES | CC[C@@]12CCCN3[C@@H]1C4=C(CC3)C5=CC=CC=C5N4[C@@](C2)(C(=O)OC)O |
| SMILES | CCC12CCCN3C1C4=C(CC3)C5=CC=CC=C5N4C(C2)(C(=O)OC)O |
| Canonical SMILES | CCC12CCCN3C1C4=C(CC3)C5=CC=CC=C5N4C(C2)(C(=O)OC)O |
| Appearance | Solid powder |
| Colorform | Yellow crystals from acetone or methanol |
| Melting Point | 232-233 °C |
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